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Introduction
Strontium (Sr), an alkaline earth metal, is a ubiquitous trace element in the environment. Its

chemical similarity to calcium allows it to readily enter biological systems, making it a valuable

tracer for ecological processes and a substance of interest in pharmacology. Understanding the

bioavailable fraction of strontium—the portion that is available for uptake by living organisms—

is crucial for a wide range of scientific disciplines, from tracking animal migration and

reconstructing paleo-diets to developing novel therapeutics for bone-related disorders. This

technical guide provides a comprehensive overview of bioavailable strontium in ecosystems,

detailing its sources, measurement techniques, and movement through food webs, with a focus

on providing actionable data and protocols for researchers.

Sources and Cycling of Bioavailable Strontium
Bioavailable strontium in terrestrial and aquatic ecosystems originates from several primary

sources, each with a distinct isotopic signature (⁸⁷Sr/⁸⁶Sr) that can be used for tracing

purposes.

Bedrock Weathering: The primary source of strontium in most ecosystems is the weathering

of parent bedrock. The ⁸⁷Sr/⁸⁶Sr ratio of the bedrock is determined by its age and rubidium

(Rb) content, as ⁸⁷Rb decays to ⁸⁷Sr over geological time. Older, Rb-rich rocks like granites

have higher ⁸⁷Sr/⁸⁶Sr ratios, while younger volcanic rocks and carbonates have lower ratios.
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Atmospheric Deposition: Strontium is transported through the atmosphere as dust and in sea

spray. This atmospheric deposition can be a significant source of bioavailable strontium,

especially in coastal regions or areas with low rates of bedrock weathering.

Fluvial Systems: Rivers and streams transport dissolved strontium, integrating the isotopic

signatures from the various rock types within their catchment areas.

Once in the soil or water, strontium can be taken up by plants and other organisms, entering

the food web. The bioavailable fraction is typically considered to be the water-soluble or

exchangeable pool of strontium in the soil.

Quantitative Data on Strontium in Ecosystems
The concentration of strontium varies considerably among different components of an

ecosystem. The following tables summarize typical concentration ranges and transfer factors.

Table 1: Strontium Concentrations in Environmental and Biological Materials
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Category Material
Strontium
Concentration
(ppm or mg/kg)

Reference(s)

Geologic Average Earth's Crust 370 [1]

Basalt 465 [1]

Carbonate Rocks 610 [1]

Soils Soil Minerals 240 [1]

Labile (exchangeable)

Soil Fraction
0.2 - 20 [1]

Sandy Soils

(Moundou, Chad)
10 - 270 [2]

Water Major Rivers (USA) 0.007 - 13.7 [3]

Groundwater (USA)
< 0.2 (60% of

samples) - 50
[3]

Plants Grasses ~20 - 30 [2]

Seaweed (dry matter) 260 - 1400 [2]

Wheat (leaves, foliar

application)
2010 [4]

Wheat (stems, foliar

application)
670 [4]

Wheat (roots, foliar

application)
90 [4]

Animal Feed Meat and Bone Meal 42 - 285 [5]

Limestone 329 (average) [5]

Dicalcium Phosphate

(DCP)
121 - 304 [5]

Table 2: Soil-to-Plant Transfer Factors (TF) for Strontium
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Transfer Factor (TF) is calculated as the concentration of strontium in the plant (dry weight)

divided by the concentration in the soil (dry weight).

Plant Type Soil Type
Transfer Factor
(TF) Range

Reference(s)

Agricultural Crops Various

TF for ⁹⁰Sr is

influenced by soil pH

and organic matter

[6]

Barley Various 1.16 - 1.45 [7]

Clover (hay) Various 2.00 - 20.00 [7]

Table Beet (root) Various 0.10 - 1.20 [7]

Experimental Protocols
Accurate measurement of bioavailable strontium is fundamental to its use as a tracer. The

following sections detail key experimental protocols.

Sequential Extraction of Bioavailable Strontium from
Soils
Sequential extraction procedures are used to partition strontium in soils and sediments into

different fractions based on their chemical bonding, providing an operational definition of

bioavailability. The Tessier and the Community Bureau of Reference (BCR) methods are widely

used.

This protocol is adapted from the original Tessier et al. (1979) method to specifically target

bioavailable strontium fractions.

Step 1: Exchangeable Fraction

Weigh 1 g of dried, sieved (<2 mm) soil into a 50 mL centrifuge tube.

Add 8 mL of 1 M magnesium chloride (MgCl₂) at pH 7.0.
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Agitate continuously for 1 hour at room temperature.

Centrifuge at 3000 rpm for 20 minutes.

Decant the supernatant into a clean collection tube. This contains the exchangeable

strontium.

Wash the residue with 8 mL of deionized water, centrifuge, and discard the supernatant.

Step 2: Carbonate Bound Fraction

To the residue from Step 1, add 8 mL of 1 M sodium acetate (NaOAc) adjusted to pH 5.0

with acetic acid.

Agitate continuously for 5 hours at room temperature.

Centrifuge and decant the supernatant as in Step 1. This contains the carbonate-bound

strontium.

Wash the residue with deionized water.

Step 3: Fe-Mn Oxide Bound Fraction

To the residue from Step 2, add 20 mL of 0.04 M hydroxylamine hydrochloride (NH₂OH·HCl)

in 25% (v/v) acetic acid.

Heat to 96°C in a water bath for 6 hours, with occasional agitation.

Centrifuge and decant the supernatant. This contains the Fe-Mn oxide-bound strontium.

Wash the residue with deionized water.

Step 4: Organically Bound Fraction

To the residue from Step 3, add 3 mL of 0.02 M nitric acid (HNO₃) and 5 mL of 30%

hydrogen peroxide (H₂O₂), adjusted to pH 2 with HNO₃.

Heat to 85°C in a water bath for 2 hours, with occasional agitation.
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Add another 3 mL of 30% H₂O₂ and heat to 85°C for 3 hours.

After cooling, add 5 mL of 3.2 M ammonium acetate (NH₄OAc) in 20% (v/v) HNO₃.

Agitate for 30 minutes.

Centrifuge and decant the supernatant. This contains the organically bound strontium.

Wash the residue with deionized water.

Step 5: Residual Fraction

Digest the remaining residue using a mixture of hydrofluoric acid (HF) and perchloric acid

(HClO₄) in a certified laboratory setting with appropriate safety precautions.

Strontium Isotope (⁸⁷Sr/⁸⁶Sr) Analysis
The determination of strontium isotope ratios is a powerful tool for provenancing studies. The

following is a generalized workflow for ⁸⁷Sr/⁸⁶Sr analysis in environmental and biological

samples.

1. Sample Preparation and Digestion:

Soils and Sediments: Samples are dried, sieved, and a subsample is digested using strong

acids (e.g., HNO₃, HF, HClO₄).

Plant Material: Plant tissues are washed, dried, and ashed in a muffle furnace. The ash is

then dissolved in dilute acid.

Animal Tissues (Bone, Teeth): The surface is cleaned to remove contaminants. A small

sample is then dissolved in acid.

Water: Water samples are typically filtered and acidified.

2. Strontium Separation using Sr-spec™ Resin: This protocol is based on the use of a

strontium-specific extraction chromatographic resin.
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Load the digested and appropriately diluted sample (in 7 M HNO₃) onto a pre-conditioned Sr-

spec™ resin column.

Rinse the column with 7 M HNO₃ to remove matrix elements.

Elute the purified strontium fraction from the column using 0.05 M HNO₃.

3. Mass Spectrometry:

The purified strontium fraction is analyzed using a Thermal Ionization Mass Spectrometer

(TIMS) or a Multi-Collector Inductively Coupled Plasma Mass Spectrometer (MC-ICP-MS) to

determine the ⁸⁷Sr/⁸⁶Sr ratio.

Strontium in Biological Systems: Uptake and
Signaling
Strontium's chemical similarity to calcium means it can be taken up by organisms through

calcium transport pathways. While not considered an essential element for most organisms, it

can influence physiological processes.

Plant Uptake: Plants absorb strontium from the soil solution through their roots, primarily via

calcium channels. The uptake is influenced by the concentration of bioavailable strontium

and other cations, particularly calcium, in the soil. Once absorbed, strontium is translocated

to the shoots and leaves.

Trophic Transfer: Strontium moves up the food chain as animals consume plants and other

animals. There is generally little to no isotopic fractionation of strontium between trophic

levels. Plant-based foods typically have higher strontium concentrations than animal-based

foods.

Signaling Pathways: Strontium can mimic the action of calcium in various signaling

pathways.

In Mammalian Cells: Strontium has been shown to activate the calcium-sensing receptor

(CaSR), which in bone cells (osteoblasts and osteoclasts) triggers downstream signaling

cascades involving phospholipase Cβ, inositol 1,4,5-triphosphate (IP₃), and the release of
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intracellular calcium. This leads to the activation of MAPK/ERK and Wnt/NFATc signaling

pathways, which regulate bone formation and resorption.[8][9]

In Other Organisms: In invertebrates and other non-mammalian systems, strontium can

also substitute for calcium in signaling processes. For example, it can support synaptic

transmission, albeit with different kinetics than calcium. In mouse oocytes, strontium-

induced calcium oscillations are mediated through IP₃ receptors and require the activation

of phospholipase C.[10][11] In plants, while a direct signaling role is less defined, the

presence of strontium can influence calcium accumulation and potentially impact stress

responses.[12]

Mandatory Visualizations
The following diagrams illustrate key experimental workflows and signaling pathways related to

bioavailable strontium.

Sample Preparation Strontium Separation Isotopic Analysis

Sample Collection
(Soil, Water, Plant, Bone) Drying / Cleaning Acid Digestion Sr-spec Resin

Column Preparation
Sample Loading
(in 7M HNO3)

Matrix Elution
(with 7M HNO3)

Sr Elution
(with 0.05M HNO3)

Mass Spectrometry
(TIMS or MC-ICP-MS)

Data Processing
(87Sr/86Sr Ratio)

Click to download full resolution via product page

Caption: Workflow for ⁸⁷Sr/⁸⁶Sr Isotopic Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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